Cas no 16296-79-0 (5-chloro-1-benzothiophene-3-carbonitrile)
5-chloro-1-benzothiophene-3-carbonitrile is a versatile organic compound with significant synthetic utility. It serves as a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. The presence of the chloro and nitrile groups offers excellent reactivity, facilitating the construction of complex molecular frameworks. This compound is highly valued for its potential in the development of novel therapeutic agents and industrial chemicals.
16296-79-0 structure
Product Name:5-chloro-1-benzothiophene-3-carbonitrile
CAS No:16296-79-0
MF:C9H4ClNS
MW:193.652759552002
CID:134310
PubChem ID:2776125
Update Time:2025-10-17
5-chloro-1-benzothiophene-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Chlorobenzo[b]thiophene-3-carbonitrile
- 5-Chloro-1-benzothiophene-3-carbonitrile
- Benzo[b]thiophene-3-carbonitrile,5-chloro-
- AC1MCQQF
- AG-E-12819
- CC00066
- CTK4D1386
- MolPort-000-142-108
- SBB091648
- Benzo[b]thiophene-3-carbonitrile, 5-chloro-
- 5-chlorobenzothiophene-3-carbonitrile
- FT-0620208
- 16296-79-0
- AKOS006227617
- CHEMBL3358211
- A810427
- MFCD02682022
- MS-22133
- W-205916
- DTXSID40379823
- BDBM50037884
- DB-043539
- 5-chloro-1-benzothiophene-3-carbonitrile
-
- Inchi： 1S/C9H4ClNS/c10-7-1-2-9-8(3-7)6(4-11)5-12-9/h1-3,5H
- InChI Key： SXWOPXJSURXXCM-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)C(C#N)=CS2
Computed Properties
- Exact Mass: 192.97500
- Monoisotopic Mass: 192.975
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52A^2
- XLogP3: 3.3
Experimental Properties
- Density: 1.42
- Melting Point: 121 °C
- Boiling Point: 347.9°Cat760mmHg
- Flash Point: 164.2°C
- Refractive Index: 1.69
- PSA: 52.03000
- LogP: 3.42638
5-chloro-1-benzothiophene-3-carbonitrile Security Information
- Hazard Category Code： 20/21/22
- Safety Instruction： S22; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
- Safety Term：S26;S36/37/39
5-chloro-1-benzothiophene-3-carbonitrile Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-chloro-1-benzothiophene-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C621633-10mg |
5-chloro-1-benzothiophene-3-carbonitrile |
16296-79-0 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C621633-50mg |
5-chloro-1-benzothiophene-3-carbonitrile |
16296-79-0 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C621633-100mg |
5-chloro-1-benzothiophene-3-carbonitrile |
16296-79-0 | 100mg |
$ 115.00 | 2022-06-06 | ||
| Ambeed | A775542-1g |
5-Chlorobenzo[b]thiophene-3-carbonitrile |
16296-79-0 | 95+% | 1g |
$167.0 | 2024-04-23 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY421005-1g |
5-Chlorobenzothiophene-3-carbonitrile |
16296-79-0 | ≥95% | 1g |
¥13500.00 | 2025-04-17 |
5-chloro-1-benzothiophene-3-carbonitrile Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
16296-79-0 (5-chloro-1-benzothiophene-3-carbonitrile) Related Products
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- 19404-18-3(5-chloro-3-methyl-1-benzothiophene)
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